8-[3-(dimethylamino)propylamino]-13-(4-methylphenyl)-15-thia-9,10,17-triazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(17),2,4,6,8,12(16),13-heptaen-11-one

Specification

• Molecular Formula: C25H25N5OS
• Molecular Weight: 443.6 g/mol
• IUPAC Name: 8-[3-(dimethylamino)propylamino]-13-(4-methylphenyl)-15-thia-9,10,17-triazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(17),2,4,6,8,12(16),13-heptaen-11-one
• Standard InChI: InChI=1S/C25H25N5OS/c1-16-9-11-17(12-10-16)20-15-32-24-21(20)25(31)30-23(27-24)19-8-5-4-7-18(19)22(28-30)26-13-6-14-29(2)3/h4-5,7-12,15H,6,13-14H2,1-3H3,(H,26,28)
• Standard InChI Key: QOPHDNPCVKIJEJ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=CSC3=C2C(=O)N4C(=N3)C5=CC=CC=C5C(=N4)NCCCN(C)C
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC3=C2C(=O)N4C(=N3)C5=CC=CC=C5C(=N4)NCCCN(C)C

Introduction

8-[3-(dimethylamino)propylamino]-13-(4-methylphenyl)-15-thia-9,10,17-triazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(17),2,4,6,8,12(16),13-heptaen-11-one is a complex organic molecule characterized by its intricate tetracyclic framework and multiple functional groups. This compound is classified as a thiazole derivative due to the presence of sulfur in its structure, alongside several nitrogen atoms indicating its triazole characteristics. These features suggest potential pharmacological properties, particularly in medicinal chemistry.

Synthesis Methods

The synthesis of this compound typically involves multi-step organic reactions. These reactions may require careful control of conditions such as temperature and pH to optimize yield and purity. Common analytical techniques used to monitor the reaction progress and characterize the final product include High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Synthesis Steps:

• Starting Materials: Typically involve aromatic and heterocyclic precursors.

• Reaction Conditions: Controlled temperature and pH.

• Analytical Techniques: HPLC and NMR spectroscopy.

Biological Activity and Potential Applications

Given its complex structure and functional groups, this compound may exhibit biological activity relevant to medicinal chemistry. Its potential therapeutic applications could include roles in drug development, particularly in areas where triazole and thiazole derivatives have shown promise, such as antimicrobial or anticancer research.

Potential Applications:

• Antimicrobial Agents: Thiazole and triazole derivatives are known for their antimicrobial properties.

• Anticancer Agents: Complex heterocyclic compounds often show promise in cancer research.

Research Needs:

• Biological Assays: To determine antimicrobial or anticancer activity.

• Toxicity Studies: Essential for assessing safety in potential therapeutic applications.

Future Directions:

• Synthetic Optimization: Improving yield and purity.

• Biological Screening: Assessing activity against various biological targets.

Data Table: Compound Characteristics

Characteristic	Description
Molecular Structure	Tetracyclic framework with thiazole and triazole features
Functional Groups	Dimethylamino, propylamino, thiazole, triazole
Synthesis	Multi-step organic reactions with controlled conditions
Analytical Techniques	HPLC and NMR spectroscopy
Potential Applications	Antimicrobial or anticancer agents